Cas no 1172753-27-3 (2-fluoro-6-piperazin-1-yl-benzonitrile;hydrochloride)

• Product Name: 2-fluoro-6-piperazin-1-yl-benzonitrile;hydrochloride
• CAS No: 1172753-27-3
• MF: C₁₁H₁₃ClFN₃
• MW: 241.692424535751
• CID: 4574985
• PubChem ID: 42935470
• Update Time: 2025-06-09

2-fluoro-6-piperazin-1-yl-benzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-piperazin-1-ylbenzonitrile hydrochloride
• 2-fluoro-6-piperazin-1-yl-benzonitrile;hydrochloride
• 2-fluoro-6-(piperazin-1-yl)benzonitrilehydrochloride
• EN300-36877
• Z381061506
• 1172753-27-3
• 2-fluoro-6-piperazin-1-ylbenzonitrile;hydrochloride
• 2-fluoro-6-(piperazin-1-yl)benzonitrile hydrochloride
• G41403

• Inchi： 1S/C11H12FN3.ClH/c12-10-2-1-3-11(9(10)8-13)15-6-4-14-5-7-15;/h1-3,14H,4-7H2;1H
• InChI Key： KVPRAWBLGRTSHW-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(N2CCNCC2)C=CC=C1F.[H]Cl

Computed Properties

• Exact Mass: 241.0782033g/mol
• Monoisotopic Mass: 241.0782033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-fluoro-6-piperazin-1-yl-benzonitrile;hydrochloride

Comprehensive Overview of 2-fluoro-6-piperazin-1-yl-benzonitrile hydrochloride (CAS No. 1172753-27-3)

2-fluoro-6-piperazin-1-yl-benzonitrile hydrochloride (CAS No. 1172753-27-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name FPB hydrochloride, features a piperazine ring coupled with a fluorobenzonitrile moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its ability to modulate specific receptor interactions.

The growing demand for novel therapeutic agents has placed compounds like 2-fluoro-6-piperazin-1-yl-benzonitrile hydrochloride at the forefront of medicinal chemistry. Recent studies highlight its role in targeting G-protein-coupled receptors (GPCRs), which are critical in treating neurological disorders such as Parkinson's disease and depression. Its fluorinated aromatic ring enhances metabolic stability, a feature highly sought after in drug design. This aligns with current trends in precision medicine, where researchers prioritize compounds with optimized pharmacokinetic profiles.

One of the most frequently searched questions about CAS No. 1172753-27-3 is its solubility and stability under various conditions. Laboratory data indicate that the hydrochloride salt form improves aqueous solubility, facilitating its use in in vitro assays. Additionally, its crystalline structure has been characterized using X-ray diffraction, providing insights into its molecular interactions. These properties are crucial for high-throughput screening (HTS) platforms, which are widely employed in pharmaceutical R&D.

Another hot topic in the scientific community is the synthetic route for 2-fluoro-6-piperazin-1-yl-benzonitrile hydrochloride. Optimized protocols often involve Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitution (SNAr), which are discussed in detail in recent patent literature. These methods emphasize atom economy and green chemistry principles, reflecting the industry's shift toward sustainable synthesis. Such advancements are frequently queried in academic databases and AI-driven research tools.

From a commercial perspective, FPB hydrochloride is listed by several chemical suppliers as a research-grade compound, with purity levels exceeding 98%. Its pricing and availability are often compared to analogous piperazine derivatives, a common query among procurement specialists. The compound's Material Safety Data Sheet (MSDS) underscores standard handling protocols, though it is not classified as a hazardous material under global regulatory frameworks.

In summary, 2-fluoro-6-piperazin-1-yl-benzonitrile hydrochloride (CAS No. 1172753-27-3) represents a promising candidate for drug discovery, with applications spanning neurology, oncology, and immunology. Its structural versatility and synthetic accessibility make it a focal point for both academic and industrial research. As AI-assisted molecular modeling continues to evolve, compounds like this will likely play a pivotal role in next-generation therapeutics.